Cas no 1232431-11-6 (5-Bromo-4-methoxypyridin-2-amine)

• Product Name: 5-Bromo-4-methoxypyridin-2-amine
• CAS No: 1232431-11-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD15143383
• CID: 1035950
• PubChem ID: 53485433
• Update Time: 2025-05-25

5-Bromo-4-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxypyridin-2-amine
• 5-bromo-4-methoxy-2-Pyridinamine
• 2-Amino-5-bromo-4-methoxypyridine
• AK117847
• KB-245200
• MolPort-020-172-805
• SureCN4790717
• 5-bromo-4-methoxy-pyridin-2-ylamine
• TWXZYWWOMADXFJ-UHFFFAOYSA-N
• 4-Methoxy-5-bromopyridine-2-amine
• 5-Bromo-4-methoxy-2-aminopyridine
• 4441AA
• 2-Pyridinamine, 5-bromo-4-methoxy-
• NE43931
• SB18621
• DB-083184
• AKOS016000287
• SCHEMBL4790717
• P11778
• MFCD15143383
• EN300-121083
• WLZ3418
• DTXSID60704597
• CS-0043022
• BS-13356
• SY103859
• 1232431-11-6

• MDL： MFCD15143383
• Inchi： 1S/C6H7BrN2O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： TWXZYWWOMADXFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1OC)N

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.2

Additional information on 5-Bromo-4-methoxypyridin-2-amine

5-Bromo-4-methoxypyridin-2-amine: A Comprehensive Overview

5-Bromo-4-methoxypyridin-2-amine, also known by its CAS registry number CAS No. 1232431-11-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position, a methoxy group at the 4-position, and an amino group at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-Bromo-4-methoxypyridin-2-amine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby improving yield and purity. These methods are particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, 5-Bromo-4-methoxypyridin-2-amine exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is indicative of its conjugated aromatic system. This property makes it a potential candidate for applications in optoelectronic materials.

The biological activity of 5-Bromo-4-methoxypyridin-2-amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are key targets in cancer therapy. Additionally, it has shown promise as an antioxidant agent due to its ability to scavenge free radicals. These findings underscore its potential as a lead compound for drug development.

In the field of materials science, 5-Bromo-4-methoxypyridin-2-amine has been investigated for its role as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it suitable for constructing self-assembled nanostructures. Recent research has highlighted its use in creating stimuli-responsive materials that can change their properties under external conditions such as temperature or pH.

The environmental impact of 5-Bromo-4-methoxypyridin-2-amine is another area of growing interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental fate.

In conclusion, 5-Bromo-4-methoxypyridin-2-amine, with its CAS number CAS No. 1232431-11-6>, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.